Phosphorodichloridic acid, pentyl ester

• CAS No.: 6188-71-2
• Molecular Formula: C5H11Cl2O2P
• Molecular Weight: 205.02 g/mol
• IUPAC Name: 1-dichlorophosphoryloxypentane
• InChI: InChI=1S/C5H11Cl2O2P/c1-2-3-4-5-9-10(6,7)8/h2-5H2,1H3
• InChI Key: XBDKTZIPGXWWJH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOP(=O)(Cl)Cl

Description

Phosphorodichloridic acid, pentyl ester is a useful research compound. Its molecular formula is C5H11Cl2O2P and its molecular weight is 205.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a tap water cooled solution of 79 g of phosphorous oxychloride in 200 ml of carbon tetrachloride is added dropwise with stirring a solution of 50 g of 1-pentanol in 125 ml of carbon tetrachloride. The temperature rises to 30° C. and stirring is continued for 18 hours. The solvent is evaporated and the syrup evaporated with toluene several times. The residue is distilled from a Kugelrohr still to give 108.7 g of the desired product as a colorless oil, B.P. 85°-90° C./0.3 mm.

Synthesis routes and methods II

Procedure details

Phosphoryl trichloride (306 g; 2 moles) is placed in a 2-liter flask fitted with a condenser and mechanical stirrer, and cooled down to about 10° C. (external ice bath). Pentanol (159 g; 1.8 moles; 0.9 equivalents with respect to POCl3) is added at a rate such that the reaction temperature remains below 15° C. The reaction is exothermic and the HCl gas that evolves during this reaction is vented out with a flow of nitrogen using an aspirator operated at a slight vacuum (about 0.5 inches of mercury). When addition of alcohol is completed (about 1.5 hours), the ice bath is removed and the reaction mixture is allowed to warm to room temperature and then warmed to 60°-70° C. and stirred at this temperature for 1.5 hours to drive out most of the HCl gas. The product, pentyl phosphorodichloridate, is obtained as a clear light yellow free-flowing liquid.